
Operational Safety Guide: Galosemide (CAS
52157-91-2)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Galosemide

CAS No.: 52157-91-2

Cat. No.: B1216223

Get Quote

Senior Application Scientist Note:Galosemide is a potent loop diuretic structurally related to

furosemide.[1] While often categorized alongside standard diuretics, its handling in a pure

powder form (API) presents specific risks regarding respiratory sensitization and acute

electrolyte destabilization if inhaled.[1] This guide treats Galosemide as a Potent Compound

(OEB 3/4 equivalent) to ensure maximum personnel safety.[1]

Part 1: Executive Safety Snapshot
Immediate Action Required: Do not handle open powder on an open bench.
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Parameter Critical Data

CAS Number 52157-91-2

Chemical Class
Sulfonamide Loop Diuretic (Pyridine-sulfonyl

urea derivative)

Primary Hazards

H361 (Suspected reproductive toxicity), H317

(Sensitization), H373 (Organ damage -

kidney/electrolytes).[1]

Containment Level

OEB 3/4 (Occupational Exposure Band 3-4).[1]

Handle in a certified Fume Hood or Powder

Containment Hood.[1]

Solubility
Soluble in DMSO, Methanol; slightly soluble in

Ethanol; insoluble in water (pH dependent).[1]

Part 2: Mechanism of Action & Toxicity Logic
To understand the safety protocol, one must understand the pharmacological potency.

Galosemide acts by inhibiting the Na⁺/K⁺/2Cl⁻ cotransporter (NKCC2) in the thick ascending

limb of the Loop of Henle.

Why this matters for safety: Inhalation of dust allows for rapid systemic absorption, bypassing

first-pass metabolism.[1] This can lead to:

Acute Hypotension: Rapid fluid loss.[1]

Electrolyte Crash: Sudden hypokalemia (low potassium) leading to cardiac arrhythmias.[1]

Sulfonamide Allergy: Cross-reactivity in sensitive individuals (anaphylaxis risk).[1]

Mechanistic Pathway Diagram
Figure 1: Pharmacological blockade pathway of Galosemide.
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Caption: Galosemide inhibits NKCC2, leading to rapid electrolyte shifts; inhalation risks

systemic cardiac events.[1]

Part 3: Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for weighing pure Galosemide powder.[1] Use the following

matrix based on your operation.

Operation
Respiratory
Protection

Dermal
Protection

Eye/Face
Protection

Engineering
Control

1.[1][2][3]

Weighing / Solid

Handling

N95 or P100

Respirator

(Minimum).[1]

PAPR

recommended

for >1g.[1]

Double Nitrile

Gloves (0.11mm

min thickness).

[1] Tyvek®

sleeves or

disposable gown.

[1]

Chemical

Goggles. (Safety

glasses allow

powder entry

from sides).[1]

Class II Biosafety

Cabinet or

Powder

Containment

Hood (HEPA

filtered).[1]

2. Solution Prep

(Dissolving)

Surgical Mask (if

in hood).[1]

Single Nitrile

Gloves (change

immediately if

splashed).[1]

Safety Glasses

with side shields.

[1]

Chemical Fume

Hood.

3. Animal

Administration

N95 (if aerosol

generation is

possible).[1]

Double Nitrile

Gloves.[1]
Safety Glasses.

Animal transfer

station / Down-

draft table.[1]

4. Spill Cleanup

Full-face

Elastomeric

Respirator (P100

cartridges).[1]

Chemically

resistant suit

(Tyvek®) +

Double Gloves.

[1]

Integrated into

Full-face mask.

[1]

Restrict access

to area.

Part 4: Operational Protocols
Protocol A: The "Static-Free" Weighing Method
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Galosemide powder can be electrostatic.[1] Static leads to particle dispersal.[1]

Preparation: Place an ionizing fan or anti-static gun inside the containment hood.[1]

Taring: Place the weighing boat on the balance. Do not use spatulas that retain static (use

stainless steel or anti-static plastic).[1]

Transfer: Open the source vial only inside the hood.

The "Wet" Transfer (Best Practice): If possible, tare a vial containing the solvent (e.g.,

DMSO) and add powder directly to the liquid to suppress dust immediately.

Decontamination: Wipe the exterior of the formulation vial with a methanol-dampened wipe

before removing it from the hood.

Protocol B: Solubilization Strategy
Galosemide is hydrophobic.[1] Attempting to dissolve it directly in aqueous buffer (PBS) will

result in precipitation and inaccurate dosing.[1]

Primary Solvent: Dissolve stock in DMSO (Dimethyl sulfoxide) or DMF.[1] Solubility is

typically >20 mg/mL.[1]

Dilution: Dilute the DMSO stock into the aqueous buffer (e.g., PBS) slowly with vortexing.

Rule of Thumb: Keep final DMSO concentration <0.5% for cell culture or <5% for in vivo

(depending on route).[1]

Verification: Inspect for crystal formation (precipitate) under a light source before

administration.[1]

Protocol C: Waste Disposal
Solid Waste: All gloves, weighing boats, and wipes contacting Galosemide must be

disposed of in sealed yellow hazardous waste bags (incineration stream).

Liquid Waste: Collect in a dedicated "Halogenated/Toxic Organic" solvent carboy.[1] Do not

pour down the sink.
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Needles/Sharps: Immediate disposal in sharps container. Do not recap needles used with

potent diuretics.[1]

Part 5: Emergency Response
Inhalation: Move to fresh air immediately. Administer oxygen if breathing is difficult.[1] Alert

Medical: Mention "Potent Loop Diuretic Exposure" (risk of hypokalemia).[1]

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (increases

absorption).[1]

Eye Contact: Flush for 15 minutes. Seek ophthalmologist evaluation (alkaline pH of some

sulfonamides can damage corneas).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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